Cas no 22246-00-0 (6-Amino-3,4-dihydroisoquinolin-1(2H)-one)

6-Amino-3,4-dihydroisoquinolin-1(2H)-one structure
22246-00-0 structure
Product Name:6-Amino-3,4-dihydroisoquinolin-1(2H)-one
CAS No:22246-00-0
MF:C9H10N2O
MW:162.188501834869
MDL:MFCD11007917
CID:1059867
PubChem ID:27274719
Update Time:2025-04-20

6-Amino-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-3,4-dihydroisoquinolin-1(2H)-one
    • 6-Amiisoquilone
    • 6-amino-3,4-dihydro-1(2H)-Isoquinolinone
    • 6-amino-3,4-dihydro-2H-isoquinolin-1-one
    • 6-Aminoisoquinolone
    • 6-Amino-3,4-dihydro-isocarbostyril
    • SCHEMBL15727824
    • AKOS006303697
    • SB13708
    • DA-36601
    • J-014605
    • 6-amino-1,2,3,4-tetrahydroisoquinolin-1-one
    • A878643
    • AS-46522
    • EN300-295340
    • DTXSID10650590
    • 22246-00-0
    • CS1458
    • Z1198280382
    • 1(2H)-Isoquinolinone, 6-amino-3,4-dihydro-
    • MFCD11007917
    • MDL: MFCD11007917
    • Inchi: 1S/C9H10N2O/c10-7-1-2-8-6(5-7)3-4-11-9(8)12/h1-2,5H,3-4,10H2,(H,11,12)
    • InChI Key: DVLAULBAJZJPJS-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC(=CC=2CCN1)N

Computed Properties

  • Exact Mass: 162.079312947g/mol
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (4.4 g/l) (25 º C),

6-Amino-3,4-dihydroisoquinolin-1(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
118371-500mg
6-Amino-3,4-dihydroisoquinolin-1(2H)-one
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$ 155.00 2023-04-19
TRC
A604845-250mg
6-Amino-3,4-dihydroIsoquinolin-1(2H)-one
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$ 454.00 2023-04-19
TRC
A604845-1g
6-Amino-3,4-dihydroIsoquinolin-1(2H)-one
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$ 1055.00 2022-06-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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6-Amino-3,4-dihydroisoquinolin-1(2H)-one
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8940.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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12826.0CNY 2021-07-13
Chemenu
CM222688-1g
6-Amino-3,4-dihydroisoquinolin-1(2H)-one
22246-00-0 95%
1g
$981 2021-08-04
Apollo Scientific
OR302549-1g
6-Amino-3,4-dihydroisoquinolin-1(2H)-one
22246-00-0 95%
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£495.00 2025-02-19
Chemenu
CM222688-250mg
6-Amino-3,4-dihydroisoquinolin-1(2H)-one
22246-00-0 95%
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$*** 2023-03-30

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